Cas no 138148-59-1 (3-(Methyldithio)propanoic Acid)

• Product Name: 3-(Methyldithio)propanoic Acid
• CAS No: 138148-59-1
• MF: C₄H₈O₂S₂
• MW: 152.235118865967
• CID: 1251200
• PubChem ID: 9877428
• Update Time: 2025-06-09

3-(Methyldithio)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(methyldithio)-
• 3-(2-methyldisulfanyl)propanoic acid
• 3-(methyldisulfanyl)propanoic acid
• 3-Methyldisulfanyl-propionic acid
• 138148-59-1
• BS-42500
• CS-0497691
• 3-(methyldisulphanyl)propionic acid
• SY328520
• GHYWXMNHUWSLHA-UHFFFAOYSA-N
• SCHEMBL384401
• A936325
• DA-10959
• MFCD20638651
• 3-(methyldithio)propanoic acid
• 3-(Methyldithio)propanoic Acid

• Inchi： 1S/C4H8O2S2/c1-7-8-3-2-4(5)6/h2-3H2,1H3,(H,5,6)
• InChI Key： GHYWXMNHUWSLHA-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)SC

Computed Properties

• Exact Mass: 180.02796
• Monoisotopic Mass: 151.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 3-(Methyldithio)propanoic Acid

Research Brief on 3-(Methyldithio)propanoic Acid (CAS: 138148-59-1): Recent Advances and Applications

3-(Methyldithio)propanoic Acid (CAS: 138148-59-1) is a sulfur-containing organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, its antioxidant properties, and its potential as a modulator of cellular redox states. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the most notable advancements in the study of 3-(Methyldithio)propanoic Acid is its application in the synthesis of novel thiol-based compounds. Researchers have demonstrated that the methyl dithio moiety in this compound can serve as a versatile functional group for the construction of sulfur-rich pharmacophores, which are often associated with enhanced bioactivity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of 3-(Methyldithio)propanoic Acid as a building block for the development of protease inhibitors, showcasing its potential in targeting enzyme-mediated diseases.

In addition to its synthetic utility, 3-(Methyldithio)propanoic Acid has been investigated for its biological activities. Recent in vitro and in vivo studies have revealed its ability to scavenge reactive oxygen species (ROS) and mitigate oxidative stress, a key factor in the pathogenesis of various chronic diseases. For instance, a 2022 study in Free Radical Biology and Medicine demonstrated that this compound could protect neuronal cells from oxidative damage, suggesting its potential as a neuroprotective agent. Furthermore, its role in modulating glutathione levels has been explored, indicating its relevance in maintaining cellular redox homeostasis.

The pharmacokinetic and toxicological profiles of 3-(Methyldithio)propanoic Acid have also been subjects of recent research. A preclinical study conducted in 2023 evaluated the compound's bioavailability and metabolic stability, revealing favorable absorption and distribution characteristics. However, further investigations are needed to assess its long-term safety and potential side effects, particularly in the context of chronic administration. These findings underscore the importance of continued research to fully elucidate the therapeutic potential of this compound.

In conclusion, 3-(Methyldithio)propanoic Acid (CAS: 138148-59-1) represents a promising candidate for drug development, with applications ranging from synthetic chemistry to oxidative stress management. Its unique chemical structure and multifaceted biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in disease models, paving the way for its potential clinical translation.